2-[(Oxan-4-yl)amino]acetamide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-[(Oxan-4-yl)amino]acetamide hydrochloride is a chemical compound with the molecular formula C7H15ClN2O2 and a molecular weight of 194.66 . It is not intended for human or veterinary use but is used for research purposes.
Synthesis Analysis
The synthesis of 2-[(Oxan-4-yl)amino]acetamide hydrochloride involves various methods. One of the most versatile and economical methods involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates, using different reaction conditions . Another method involves the reaction of 2-amino-1-naphthalen-2-ylethanol with 2-(oxan-2-yl) acetic anhydride in the presence of a catalyst.Molecular Structure Analysis
The molecular structure of 2-[(Oxan-4-yl)amino]acetamide hydrochloride is represented by the formula C7H15ClN2O2. The InChI representation of the molecule isInChI=1S/C7H14N2O2.ClH/c8-7(10)5-9-6-1-3-11-4-2-6;/h6,9H,1-5H2,(H2,8,10);1H
. Physical And Chemical Properties Analysis
The physical and chemical properties of 2-[(Oxan-4-yl)amino]acetamide hydrochloride include a molecular weight of 194.66 and a molecular formula of C7H15ClN2O2 . Further details about its boiling point, melting point, and density were not found in the search results.Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Dronedarone Hydrochloride : A study describes the synthesis of dronedarone hydrochloride, starting with reactions involving similar acetamide structures. This highlights a methodology for synthesizing complex molecules for pharmaceutical applications (Zhan Feilong, 2011).
Unusual Products from Aqueous Chlorination : Research on the aqueous chlorination of atenolol resulted in products with structural similarities to the query compound, revealing insights into environmental degradation of pharmaceuticals and their transformation into different chemical entities (M. DellaGreca et al., 2009).
Synthesis and QSAR Studies : The development and QSAR (Quantitative Structure-Activity Relationship) analysis of thiazolidines and azetidines as potential antibacterial agents demonstrated the utility of acetamide derivatives in designing new antibacterial compounds (N. Desai et al., 2008).
Potential Applications
Antibacterial Activity : A study synthesized novel thiazolidinone and acetidinone derivatives, including structures similar to the query compound, and screened them for antimicrobial activity, suggesting potential applications in developing new antimicrobial agents (B. Mistry et al., 2009).
Analgesic and Anti-inflammatory Activities : Research into quinazolinyl acetamides, structurally related to the query compound, explored their potential as analgesic and anti-inflammatory agents, revealing promising pharmacological properties (V. Alagarsamy et al., 2015).
Formation in Interstellar Medium : Acetamide, a compound with structural relevance, was studied for its formation in the interstellar medium, showing the broader scientific interest in acetamide derivatives for understanding cosmic chemistry (Lois Foo et al., 2018).
properties
IUPAC Name |
2-(oxan-4-ylamino)acetamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14N2O2.ClH/c8-7(10)5-9-6-1-3-11-4-2-6;/h6,9H,1-5H2,(H2,8,10);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZZFKLVUJSZYPF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1NCC(=O)N.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.66 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(Oxan-4-yl)amino]acetamide hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.